Cas no 50505-66-3 ((αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride)

(αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride is a chiral amine derivative with a stereochemically defined structure, featuring both (αR) and (1R) configurations. The compound's key advantages include high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical research. Its methoxy and phenylethyl substituents contribute to its utility as an intermediate in the development of bioactive molecules, particularly in receptor-targeted studies. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound is suited for applications requiring precise stereochemical control, such as chiral catalyst development or medicinal chemistry investigations. Its well-defined structure allows for reproducible results in synthetic and mechanistic studies.
(αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride structure
50505-66-3 structure
Product Name:(αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride
CAS No:50505-66-3
MF:C18H24ClNO
MW:305.842264175415
MDL:MFCD28899091
CID:1063429
PubChem ID:14289607
Update Time:2025-05-23

(αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride
    • (2R)-1-(4-methoxyphenyl)-N-[(1R)-1-phenylethyl]propan-2-amine,hydrochloride
    • (αR)-4-Methoxy-α-met
    • [R-(R*,R*)]-4-Methoxy-α-Methyl-N-(1-phenylethyl)-benzeneethanaMine Hydrochloride
    • (2R)-1-(4-Methoxyphenyl)-N-[(1R)-1-phenylethyl]propan-2-amine--hydrogen chloride (1/1)
    • (R)-1-(4-methoxyphenyl)-N-((R)-1-phenylethyl)propan-2-amine hydrochloride
    • AS-74037
    • A-methyl-N-(1-phenylethyl)benzeneethanamine Hydrochloride
    • D86739
    • 50505-66-3
    • ( alpha R)-4-Methoxy- alpha -methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride
    • (2R)-1-(4-methoxyphenyl)-N-[(1R)-1-phenylethyl]propan-2-amine;hydrochloride
    • [R-(R*,R*)]-4-Methoxy-alpha-Methyl-N-(1-phenylethyl)-benzeneethanaMine Hydrochloride
    • AKOS037647538
    • [(2R)-1-(4-METHOXYPHENYL)PROPAN-2-YL][(1R)-1-PHENYLETHYL]AMINE HYDROCHLORIDE
    • DTXSID80558493
    • (2R)-1-(4-methoxyphenyl)-N-[(1R)-1-phenylethyl]propan-2-amine hydrochloride
    • (alphaR)-4-Methoxy-alpha-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride
    • (?R)-4-Methoxy-?-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride
    • SCHEMBL2427692
    • [R-(R*,R*)]-4-Methoxy-
    • Benzeneethanamine, 4-methoxy-a-methyl-N-[(1R)-1-phenylethyl]-, hydrochloride (1:1), (aR)-; (2R)-1-(4-Methoxyphenyl)-N-[(1R)-1-phenylethyl]propan-2-amine;hydrochloride; (2R)-1-(4-Methoxyphenyl)-N-[(1R)-1-phenylethyl]propan-2-amine Hydrochloride
    • MDL: MFCD28899091
    • Inchi: 1S/C18H23NO.ClH/c1-14(13-16-9-11-18(20-3)12-10-16)19-15(2)17-7-5-4-6-8-17;/h4-12,14-15,19H,13H2,1-3H3;1H/t14-,15-;/m1./s1
    • InChI Key: IJFKHKDCWLPHCF-CTHHTMFSSA-N
    • SMILES: Cl.O(C)C1C=CC(=CC=1)C[C@@H](C)N[C@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 305.15500
  • Monoisotopic Mass: 305.1546421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 254
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26000
  • LogP: 5.16990

(αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D771191-250mg
[R-(R*,R*)]-4-Methoxy-Methyl-N-(1-phenylethyl)-benzeneethanaMine Hydrochloride
50505-66-3 97%
250mg
$295 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1817678-100mg
(R)-1-(4-Methoxyphenyl)-N-((R)-1-phenylethyl)propan-2-amine hydrochloride
50505-66-3 95%
100mg
¥1360.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1817678-250mg
(R)-1-(4-Methoxyphenyl)-N-((R)-1-phenylethyl)propan-2-amine hydrochloride
50505-66-3 95%
250mg
¥2539.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1817678-1g
(R)-1-(4-Methoxyphenyl)-N-((R)-1-phenylethyl)propan-2-amine hydrochloride
50505-66-3 95%
1g
¥4838.00 2024-05-11

(αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride Related Literature

Additional information on (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride

Recent Advances in the Study of (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride (CAS: 50505-66-3)

The compound (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride (CAS: 50505-66-3) has garnered significant attention in recent years due to its potential applications in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its unique stereochemistry, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and therapeutic potential. The present research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific literature.

Recent studies have focused on the synthesis and optimization of (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride, with particular emphasis on its enantioselective preparation. Advances in asymmetric catalysis and chiral resolution techniques have enabled researchers to achieve higher yields and purities of the desired enantiomer. Notably, a 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic system that improved the enantiomeric excess (ee) of the target compound to over 99%, a significant milestone for its potential industrial-scale production.

Pharmacological investigations have revealed promising biological activities associated with this compound. In vitro studies demonstrate its ability to modulate specific neurotransmitter systems, particularly showing affinity for serotonin and dopamine receptors. These findings suggest potential applications in neurological disorders, though further in vivo studies are required to validate these observations. A recent preclinical study published in Neuropharmacology (2024) indicated that the compound exhibits blood-brain barrier permeability and favorable pharmacokinetic properties in animal models.

The structural features of (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride have also made it a valuable scaffold for medicinal chemistry optimization. Several research groups have reported derivative compounds with enhanced selectivity and reduced off-target effects. Computational modeling studies have provided insights into the molecular interactions between this compound and its biological targets, facilitating rational drug design approaches.

From a safety perspective, recent toxicological assessments have established preliminary safety profiles for this compound. Acute toxicity studies in rodents indicate a relatively wide therapeutic window, though chronic exposure studies are still ongoing. The compound's stability under various physiological conditions has also been characterized, with particular attention to its degradation pathways and potential metabolites.

In conclusion, (αR)-4-Methoxy-α-methyl-N-[(1R)-1-phenylethyl]benzeneethanamine Hydrochloride represents a promising chemical entity with multiple potential applications in pharmaceutical development. While significant progress has been made in understanding its properties and biological activities, further research is needed to fully explore its therapeutic potential and establish comprehensive safety profiles. The compound continues to be an active area of investigation, with several research groups worldwide pursuing various aspects of its chemistry and biology.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.